Cas no 6742-12-7 (Formycin A)

• Product Name: Formycin A
• CAS No: 6742-12-7
• Molecular Formula: C₁₀H₁₃N₅O₄
• Molecular Weight: 267.24132
• CID: 504772
• PubChem ID: 447199

Formycin A Properties

Names and Identifiers

• D-Ribitol,1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, (1S)-
• FORMYCIN, FORMYCIN A
• 7-AMINO-3-β-D-RIBOFURANOSYL-1H-PYRAZOLO[4,3-D]PYRIMIDINE MONOHYDRATE
• 8-AZA-9-DEAZAADENOSINE MONOHYDRATE
• formycin
• FORMYCIN A MONOHYDRATE
• FORMYCIN MONOHYDRATE
• Formycin A
• FMC
• CS-0022666
• 8-Aza-9-deazaadenosine
• KBHMEHLJSZMEMI-KSYZLYKTSA-N
• DTXSID20863937
• CHEMBL471524
• Q27120468
• 1nc3
• AKOS040733185
• 1H-Pyrazolo(4,3-d)pyrimidine, 7-amino-3-beta-D-ribofuranosyl-
• 7-Amino-3-beta-D-ribofuranosyl-1H-pyrazolo(4,3-d)pyrimidine
• HY-102026
• BRN 0624229
• GLXC-25323
• D-Ribitol, 1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-,(1S)-
• D-Ribitol, 1-C-(7-amino-1H-pyrazolo(4,3-d)pyrimidin-3-yl)- 1,4-anhydro-, (S)-
• (2S,3R,4S,5R)-2-(7-amino-2H-pyrazolo[4,3-d]pyrimidin-3-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• MS-23775
• (2S,3R,4S,5R)-2-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• NS00071581
• (1S)-1-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-D-ribitol
• D-Ribitol, 1-C-(7-amino-1H-pyrazolo(4,3-d)pyrimidin-3-yl)-1,4-anhydro-, (S)-
• CHEBI:42452
• SCHEMBL980049
• NSC 102811
• 2qtt
• 6742-12-7
• DB02281
• 7-Amino-3-.beta.-D-ribofuranosyl-1H-pyrazolo(4,3-d)pyrimidine
• D-Ribitol, 1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, (S)-
• D-Ribitol, 1-C-(7-amino-1H-pyrazolo(4,3-d)pyrimidin-3-yl)-1,4-anhydro-, (S)-(9CI)
• (1S)-1-(7-amino-1H-pyrazolo(4,3-d)pyrimidin-3-yl)-1,4-anhydro-D-ribitol
• 1H-Pyrazolo[4,3-d]pyrimidine, 7-amino-3-.beta.-D-ribofuranosyl-
• 7-AMINO-3-beta-D-RIBOFURANOSYL-1H-PYRAZOLO[4,3-D]PYRIMIDINE MONOHYDRATE
• CHEBI:24088
• (2S,3R,4S,5R)-2-(7-amino-2H-pyrazolo(4,3-d)pyrimidin-3-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• G12093
• DA-53378

• InChIKey： KBHMEHLJSZMEMI-KSYZLYKTSA-N
• Inchi： InChI=1S/C10H13N5O4/c11-10-6-4(12-2-13-10)5(14-15-6)9-8(18)7(17)3(1-16)19-9/h2-3,7-9,16-18H,1H2,(H,14,15)(H2,11,12,13)/t3-,7-,8-,9+/m1/s1
• SMILES： C1=NC2=C(NN=C2C(=N1)N)C3C(C(C(O3)CO)O)O

Computed Properties

• Exact Mass: 285.10700
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 2
• Monoisotopic Mass: 267.097
• Heavy Atom Count: 19
• Complexity: 335
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.2
• Topological Polar Surface Area: 150A^2

Experimental Properties

• LogP: -1.39400
• PSA: 159.63000
• Refractive Index: 1.803
• Boiling Point: 709.5°C at 760 mmHg
• Melting Point: 153～155℃
• Flash Point: 382.9°C
• Solubility: DMSO: soluble1mg/mL
• Density: 1.771

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds C-glycosyl compounds